2-(2-chlorophenyl)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide
• InChI: InChI=1S/C19H22ClNO3/c1-19(23,12-14-7-9-16(24-2)10-8-14)13-21-18(22)11-15-5-3-4-6-17(15)20/h3-10,23H,11-13H2,1-2H3,(H,21,22)
• InChI Key: GOGOKTDICSJGTO-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)CC2=CC=CC=C2Cl)O
• Molecular Formula: C19H22ClNO3
• Molecular Weight: 347.8 g/mol

Description

2-(2-chlorophenyl)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide is a chemical compound that is commonly known as Tramadol. It is a synthetic opioid analgesic drug that is used for the treatment of moderate to severe pain. Tramadol is a popular drug due to its effectiveness in pain management and low potential for addiction. In

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study examines the metabolism of chloroacetamide herbicides (including acetochlor, alachlor, butachlor, and metolachlor) in human and rat liver microsomes. It suggests a complex metabolic pathway involving the production of DNA-reactive dialkylbenzoquinone imine, with critical intermediates like CDEPA and CMEPA leading to bioactivated products. This research provides insights into the metabolic activation and potential risks associated with these compounds, indicating the importance of understanding their behavior in biological systems for safety evaluations (Coleman et al., 2000).

Chloroacetamide Inhibition of Fatty Acid Synthesis

In the context of green algae Scenedesmus Acutus, the study on chloroacetamides alachlor and metazachlor demonstrates their use as herbicides by inhibiting fatty acid synthesis. This research highlights the bioactivity of chloroacetamides beyond their pesticidal applications, suggesting a potential avenue for exploring their biochemical interactions and effects on various organisms (Weisshaar & Böger, 1989).

Radiosynthesis and Safener for Herbicides

The radiosynthesis of acetochlor and the dichloroacetamide safener R-29148 offers a methodological perspective on studying the metabolism and mode of action of these compounds. This approach facilitates the tracing of these herbicides in biological and environmental systems, contributing to a deeper understanding of their environmental fate and biological impacts (Latli & Casida, 1995).

New Derivatives of N-(hydroxyalkyl)-chlorophenoxyacetamide

Research on new derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide for potential pesticide applications underscores the chemical versatility and potential of chloroacetamide compounds. The characterization of these compounds through X-ray powder diffraction provides valuable data for their development as effective pesticides, revealing the structural basis of their pesticidal activity (Olszewska et al., 2009).